Cas no 203573-10-8 (methyl 2,5-dichloro-4-methylbenzoate)

• Product Name: methyl 2,5-dichloro-4-methylbenzoate
• CAS No: 203573-10-8
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD28786820
• CID: 3891964
• PubChem ID: 10220066
• Update Time: 2025-10-29

methyl 2,5-dichloro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-dichloro-4-methyl-, methyl ester
• methyl 2,5-dichloro-4-methylbenzoate
• SCHEMBL7863946
• CL9609
• MFCD28786820
• Methyl2,5-dichloro-4-methylbenzoate
• 203573-10-8
• DTXSID801226435

• MDL： MFCD28786820
• Inchi： 1S/C9H8Cl2O2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,1-2H3
• InChI Key： GLGKDOSRCSEFNQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C(=CC=1C)Cl

Computed Properties

• Exact Mass: 217.9901349g/mol
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2,5-dichloro-4-methylbenzoate

methyl 2,5-dichloro-4-methylbenzoate: A Versatile Chemical Intermediate in Modern Pharmaceutical and Industrial Applications

Methyl 2,5-dichloro-4-methylbenzoate, with the chemical formula C₁₀H₈Cl₂O₂, is a key compound in the field of organic chemistry, characterized by its aromatic ring substituted with two chlorine atoms at the 2,5 positions and a methyl group at the 4 position, connected to a carboxylate ester functional group. The CAS number 203573-10-8 uniquely identifies this molecule, which has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. This compound’s structural versatility and reactivity make it an essential building block for the synthesis of complex molecules with diverse biological and industrial functionalities.

Recent studies have highlighted the importance of methyl 2,5-dichloro-4-methylbenzoate in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its role as a precursor in the synthesis of selective COX-2 inhibitors, which are critical in managing inflammatory diseases. The compound’s ability to undergo nucleophilic substitution reactions under controlled conditions allows for the introduction of various functional groups, enabling the design of molecules with tailored pharmacological profiles. This adaptability has positioned methyl 2-methylbenzoate as a key intermediate in the exploration of anti-inflammatory and anti-cancer drug candidates.

From a synthetic standpoint, the preparation of methyl 2,5-dichloro-4-methylbenzoate involves well-established methodologies, including electrophilic aromatic substitution and esterification reactions. A 2024 review in Organic Synthesis emphasized the use of microwave-assisted protocols to enhance reaction efficiency, reducing both energy consumption and reaction times. Such advancements align with the growing emphasis on green chemistry practices, which prioritize sustainability and environmental safety. The compound’s stability under various reaction conditions further supports its utility in scalable industrial processes.

Applications of methyl 2,5-dichloro-4-methylbenzoate extend beyond pharmaceuticals. In the agrochemical sector, it has been explored as a key component in the development of herbicides and insecticides. A 2023 study in ACS Sustainable Chemistry & Engineering reported the synthesis of a novel herbicidal compound derived from this intermediate, which exhibited enhanced selectivity and reduced environmental impact compared to traditional herbicides. The compound’s ability to form stable derivatives with functional groups such as hydroxyl or amino moieties has enabled the creation of molecules with improved bioavailability and target specificity.

Another emerging area of research involves the use of methyl 2,5-dichloro-4-methylbenzoate in advanced materials science. Recent work published in Advanced Materials (2024) demonstrated its application in the synthesis of conductive polymers for use in flexible electronics. The compound’s aromatic core provides structural rigidity, while its ester functionality allows for the incorporation of electron-donating groups, enhancing the material’s electrical conductivity. This dual functionality has sparked interest in its potential for use in next-generation electronic devices and energy storage systems.

From a mechanistic perspective, the reactivity of methyl 2,5-dichloro-4-methylbenzoate is influenced by the electron-withdrawing nature of the chlorine atoms, which create regions of partial negative charge on the aromatic ring. This makes the compound susceptible to nucleophilic attack at the 4-position, facilitating the formation of various derivatives. A 2023 study in Chemical Communications explored the use of organocatalytic methods to selectively functionalize the compound, achieving high yields of desired products while minimizing side reactions. Such precision in synthetic strategies is crucial for the development of complex molecules with specific biological activities.

Furthermore, the compound’s role in the synthesis of bioactive molecules has been extensively studied. A 2024 article in MedChemComm highlighted its use in the preparation of a series of pyrazole derivatives with potent antifungal activity. The introduction of substituents at the 2,5 positions of the aromatic ring was shown to modulate the compound’s interaction with fungal cell membranes, leading to enhanced efficacy. These findings underscore the importance of methyl 2,5-dichloro-4-methylbenzoate as a versatile scaffold for the design of multifunctional drugs.

Despite its widespread utility, challenges remain in the optimization of its synthesis and functionalization. A 2023 review in Green Chemistry emphasized the need for further research into catalytic systems that can enhance the selectivity and efficiency of reactions involving this compound. Additionally, the environmental impact of its production processes has prompted investigations into alternative, more sustainable methodologies. These efforts reflect the broader scientific community’s commitment to balancing innovation with ecological responsibility.

In conclusion, methyl 2,5-dichloro-4-methylbenzoate represents a critical component in modern chemical research, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural adaptability and reactivity have enabled the development of advanced compounds with significant biological and industrial relevance. As research continues to evolve, the compound’s role in the discovery of new therapeutic agents and sustainable technologies is expected to expand further, solidifying its importance in the chemical sciences.